Cas no 25567-67-3 (Benzene, chlorodinitro-)

Benzene, chlorodinitro- structure
Benzene, chlorodinitro- structure
Product Name:Benzene, chlorodinitro-
CAS No:25567-67-3
MF:C6H3ClN2O4
MW:202.552020311356
CID:267072
PubChem ID:33096
Update Time:2025-04-19

Benzene, chlorodinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, chlorodinitro-
    • 1-Chloro-2,3-dinitrobenzene
    • AC1L1OY8
    • Benzene, chlorodinitro- (mixed isomers)
    • Chlorodinitrobenzene, all isomers
    • Chlorodinitrobenzenes
    • Dinitrochlorobenzenes
    • EINECS 247-109-1
    • UN1577
    • Benzene, 1-chloro-2,3-dinitro-
    • DTXSID20948455
    • 25567-67-3
    • SCHEMBL41402
    • UNII-5VA83XCB6B
    • NS00052140
    • Q26840933
    • Chlorodinitrobenzenes [UN1577] [Poison]
    • 602-02-8
    • 5VA83XCB6B
    • W-110638
    • Inchi: 1S/C6H3ClN2O4/c7-4-2-1-3-5(8(10)11)6(4)9(12)13/h1-3H
    • InChI Key: KYDXWCHDUCDNGR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 201.97819
  • Monoisotopic Mass: 201.9781343g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 86.28
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